2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one
Description
2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Scientific Research Applications
Anti-Inflammatory Activity
The compound has been found to exhibit high anti-inflammatory activity . It is rated as a promising nonsteroidal anti-inflammatory drug. This makes it a potential candidate for the treatment of conditions that involve inflammation.
Analgesic Activity
The compound has shown high analgesic activity in combination with low acute toxicity . This suggests its potential use in pain management.
Stress-Tolerant Chaperone
The compound “2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one” has a crucial role as a stress-tolerant chaperone . It can help organisms survive under stressful conditions.
Compatible Solute
The compound acts as a compatible solute . It helps maintain cell volume and protect proteins from denaturation in extreme conditions.
Cell Membrane Stabilizer
The compound serves as a cell membrane stabilizer . It can help maintain the integrity of cell membranes under stressful conditions.
Reduction in Cell Damage
The compound plays a role in reducing cell damage under stressful conditions . This could be particularly useful in the field of biotechnology where cells are often subjected to various forms of stress.
Potential Antimicrobial, Antifungal, and Antitumor Activity
The compound is structurally similar to pyrimidine derivatives, which have been found to exhibit high antimicrobial, antifungal, and antitumor activity . This suggests that the compound could potentially have similar properties.
Role in Osmoregulation
The compound “2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one” is a natural pigment produced within the cytoplasm of salt-loving bacteria . It helps the bacterium perform osmoregulatory function, termed as ‘ectoine’ in general .
properties
IUPAC Name |
9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2,4,6-trien-11-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c1-11-6-8(12-10(14)13-11)7-4-2-3-5-9(7)15-11/h2-5,8H,6H2,1H3,(H2,12,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WEWAKYHNJXBLCN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CC(C3=CC=CC=C3O1)NC(=O)N2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-Methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one | |
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